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Compound of Interest

Compound Name: 7-Bromoisochroman-4-one

Cat. No.: B062290 Get Quote

An In-depth Technical Guide to 7-
Bromoisochroman-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 7-Bromoisochroman-4-one, a heterocyclic compound with potential applications

in organic synthesis and medicinal chemistry. This document consolidates available data on its

structure, properties, and safe handling, presented in a structured format to support research

and development activities.

Chemical Identity and Physical Properties
7-Bromoisochroman-4-one is a solid, pale yellow organic compound.[1] It is identified by the

Chemical Abstracts Service (CAS) number 168759-64-6.[2][3][4] The compound should be

stored at 2-8°C to ensure its stability.[1]

Table 1: Physical and Chemical Properties of 7-Bromoisochroman-4-one
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Property Value Source(s)

CAS Number 168759-64-6 [2][3][4]

Molecular Formula C₉H₇BrO₂ [2]

Molecular Weight 227.06 g/mol [2]

Appearance Pale yellow solid [1]

Boiling Point (Predicted) 348.7 °C at 760 mmHg [1]

Density (Predicted) 1.621 g/cm³ [1]

Storage Temperature 2-8°C [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 7-
Bromoisochroman-4-one. While comprehensive, experimentally verified spectra with detailed

peak assignments are not widely published in peer-reviewed literature, the following sections

outline the expected spectral characteristics based on its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 7-Bromoisochroman-4-one is expected to show

distinct signals corresponding to the aromatic and aliphatic protons. The protons on the

aromatic ring will appear in the downfield region, typically between 7.0 and 8.0 ppm, with

splitting patterns determined by their coupling with neighboring protons. The methylene protons

of the isochromanone ring will be observed in the upfield region.

¹³C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the nine

carbon atoms in the molecule. The carbonyl carbon of the ketone group is expected to have the

most downfield chemical shift, typically in the range of 180-200 ppm. The aromatic carbons will

resonate between 110 and 160 ppm, while the aliphatic carbons of the heterocyclic ring will

appear in the upfield region.

Infrared (IR) Spectroscopy
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The IR spectrum of 7-Bromoisochroman-4-one will be characterized by a strong absorption

band corresponding to the carbonyl (C=O) stretching vibration of the ketone, typically

appearing around 1680-1700 cm⁻¹. Other significant peaks will include C-H stretching

vibrations for the aromatic and aliphatic protons, and C-O stretching vibrations from the ether

linkage in the isochromanone ring.

Mass Spectrometry (MS)
The mass spectrum of 7-Bromoisochroman-4-one will show a molecular ion peak (M+)

corresponding to its molecular weight. Due to the presence of a bromine atom, a characteristic

isotopic pattern will be observed, with two peaks of nearly equal intensity separated by two

mass units (M+ and M+2), corresponding to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br).

Fragmentation patterns would likely involve the loss of CO, Br, and cleavage of the heterocyclic

ring.

Chemical Reactivity and Stability
7-Bromoisochroman-4-one is generally stable under standard laboratory conditions.[5]

However, it should be handled with care due to the presence of the bromine atom, which can

be a hazardous substituent.[5] The compound's reactivity is influenced by the ketone functional

group and the bromine atom on the aromatic ring. The ketone can undergo typical reactions

such as reduction to an alcohol or reactions with nucleophiles at the alpha-carbon. The

bromine atom can participate in various cross-coupling reactions, making it a valuable

intermediate for the synthesis of more complex molecules.[5]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 7-Bromoisochroman-4-
one are not readily available. Commercial suppliers indicate its use as an intermediate in

organic synthesis.[1]

Safety and Handling
For research and development purposes, 7-Bromoisochroman-4-one should be handled in a

well-ventilated area, and appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn.[6] Avoid contact with skin and eyes and prevent
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the formation of dust and aerosols.[6] Store the compound in a tightly closed container in a dry

and cool place.[6]

Biological Activity
There is currently no specific information available in the public domain regarding the biological

activity or signaling pathways of 7-Bromoisochroman-4-one. However, the isochromanone

scaffold is a structural motif found in various biologically active natural products and synthetic

compounds, suggesting that this compound could serve as a valuable starting material for the

development of new therapeutic agents.

Logical Workflow for Synthesis
While a specific protocol for 7-Bromoisochroman-4-one is not detailed in the available

literature, a plausible synthetic route can be conceptualized based on general organic

chemistry principles for the formation of related isochromanone structures. The following

diagram illustrates a logical workflow for its potential synthesis.

Potential Synthetic Workflow for 7-Bromoisochroman-4-one

Starting Materials
(e.g., a substituted toluene derivative)

Intermediate A
(e.g., a benzoic acid derivative)

Oxidation Intermediate B
(e.g., a phenethyl alcohol derivative)

Reduction Intermediate C
(e.g., a phenylacetic acid derivative)

Halogenation/
Functional Group Interconversion 7-Bromoisochroman-4-oneCyclization
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Caption: A conceptual workflow for the synthesis of 7-Bromoisochroman-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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